Cas no 863249-39-2 (8-Azabicyclo[3.2.1]octan-3-ol hydrochloride)

8-Azabicyclo[3.2.1]octan-3-ol hydrochloride structure
863249-39-2 structure
Product Name:8-Azabicyclo[3.2.1]octan-3-ol hydrochloride
CAS No:863249-39-2
MF:C7H14ClNO
MW:163.645161151886
CID:1084548
PubChem ID:84401
Update Time:2025-04-20

8-Azabicyclo[3.2.1]octan-3-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 8-Azabicyclo[3.2.1]octan-3-ol hydrochloride
    • 8-Azabicyclo[3.2.1]octan-3-ol hydrochloride (1:1)
    • W-108166
    • 14383-51-8
    • NSC-127743
    • 8-Aza-bicyclo[3.2.1]octan-3-ol hydrochloride
    • N-Benzyl-3-(ethoxycarbonyl)-4-piperidonehydrochloride
    • AKOS015900584
    • EINECS 238-356-6
    • 8-Azabicyclo[3.2.1]octan-3-ol, hydrochloride (1:1), (3-endo)-
    • SCHEMBL659022
    • A808121
    • 8-azabicyclo[3.2.1]octan-3-ol;hydrochloride
    • 3-alpha-Nortropanol hydrochloride
    • 1-Benzyl-4-oxo-piperidine-3-carboxylic acid ethyl ester; hydrochloride
    • MFCD01711246
    • 863249-39-2
    • Nortropine hydrochloride
    • endo-8-Azabicyclo[3.2.1]octan-3-ol hydrochloride
    • NSC127743
    • 8-Azabicyclo[3.2.1]octan-3-olato(2-)--hydrogen chlorido(2-) (1/1)
    • 8-azabicyclo[3.2.1]octane-3-ol hydrochloride
    • SY004790
    • 1-alpha-H,5-alpha-H-Nortropan-3-alpha-ol, hydrochloride
    • CS-11077
    • endo-8-Azabicyclo(3.2.1)octan-3-ol HCl
    • endo-8-Azabicyclo(3.2.1)octan-3-ol hydrochloride
    • RROJVSOIIWHLCQ-UHFFFAOYSA-N
    • DTXSID40932119
    • PB24470
    • ENDO-8-AZABICYCLO[3.2.1]OCTAN-3-OL
    • (1S,5R)-8-azabicyclo[3.2.1]octan-3-ol hydrochloride
    • DS-001672
    • Nortropine, HCl
    • (1R,3R,5S)-8-AZABICYCLO[3.2.1]OCTAN-3-OL HYDROCHLORIDE
    • MDL: MFCD18083534
    • Inchi: 1S/C7H13NO.ClH/c9-7-3-5-1-2-6(4-7)8-5;/h5-9H,1-4H2;1H
    • InChI Key: RROJVSOIIWHLCQ-UHFFFAOYSA-N
    • SMILES: Cl.OC1CC2CCC(C1)N2

Computed Properties

  • Exact Mass: 163.0763918g/mol
  • Monoisotopic Mass: 163.0763918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 104
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.3Ų
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